5-(4-Methylpyridin-3-yl)-1,3,4-oxadiazole-2-thiol

• Molecular Formula: C8H7N3OS
• Molecular Weight: 193.23 g/mol
• IUPAC Name: 5-(4-methylpyridin-3-yl)-3H-1,3,4-oxadiazole-2-thione
• InChI: InChI=1S/C8H7N3OS/c1-5-2-3-9-4-6(5)7-10-11-8(13)12-7/h2-4H,1H3,(H,11,13)
• InChI Key: SRAYXUZDXKQICU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC=C1)C2=NNC(=S)O2

Description

5-(4-Methylpyridin-3-yl)-1,3,4-oxadiazole-2-thiol is a heterocyclic compound that features a unique combination of pyridine and oxadiazole rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Methylpyridin-3-yl)-1,3,4-oxadiazole-2-thiol typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 4-methyl-3-pyridinecarboxylic acid hydrazide with carbon disulfide in the presence of a base, followed by cyclization to form the oxadiazole ring . The reaction conditions often include the use of solvents such as ethanol or dimethylformamide (DMF) and catalysts like potassium hydroxide (KOH) or sodium ethoxide.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

5-(4-Methylpyridin-3-yl)-1,3,4-oxadiazole-2-thiol undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: The oxadiazole ring can be reduced under specific conditions to yield different products.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the thiol group.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide (H₂O₂) or potassium permanganate (KMnO₄) are commonly used.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) can be employed.

Substitution: Nucleophiles like alkyl halides or acyl chlorides can react with the thiol group under basic conditions.

Major Products Formed

Oxidation: Disulfides or sulfonic acids.

Reduction: Reduced oxadiazole derivatives.

Substitution: Alkylated or acylated thiol derivatives.

Scientific Research Applications

5-(4-Methylpyridin-3-yl)-1,3,4-oxadiazole-2-thiol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its antimicrobial and antifungal properties.

Medicine: Explored as a potential therapeutic agent for various diseases due to its biological activity.

Industry: Utilized in the development of new materials with specific properties, such as corrosion inhibitors and dyes.

Mechanism of Action

The mechanism of action of 5-(4-Methylpyridin-3-yl)-1,3,4-oxadiazole-2-thiol involves its interaction with specific molecular targets and pathways. The thiol group can form covalent bonds with proteins, affecting their function. Additionally, the compound can interact with enzymes and receptors, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

4-Methylpyridine: A simpler pyridine derivative with antimicrobial properties.

1,3,4-Oxadiazole: A core structure found in many biologically active compounds.

Thiazoles: Another class of heterocycles with similar biological activities.

Uniqueness

5-(4-Methylpyridin-3-yl)-1,3,4-oxadiazole-2-thiol is unique due to its combination of pyridine and oxadiazole rings, which confer distinct chemical and biological properties. This combination allows for versatile reactivity and a broad spectrum of applications in various fields .